Cas no 2375267-70-0 (1-[(4-Chlorophenyl)methoxy]piperidin-4-one)

• Product Name: 1-[(4-Chlorophenyl)methoxy]piperidin-4-one
• CAS No: 2375267-70-0
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6251651
• PubChem ID: 145867429
• Update Time: 2025-10-05

1-[(4-Chlorophenyl)methoxy]piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2375267-70-0
• 1-[(4-Chlorophenyl)methoxy]piperidin-4-one
• EN300-7437782

• Inchi： 1S/C12H14ClNO2/c13-11-3-1-10(2-4-11)9-16-14-7-5-12(15)6-8-14/h1-4H,5-9H2
• InChI Key： HIJRDRRJAKMSDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CON1CCC(CC1)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-[(4-Chlorophenyl)methoxy]piperidin-4-one

Comprehensive Overview of 1-[(4-Chlorophenyl)methoxy]piperidin-4-one (CAS No. 2375267-70-0)

1-[(4-Chlorophenyl)methoxy]piperidin-4-one, with the CAS number 2375267-70-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidin-4-one core and 4-chlorobenzyl ether moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for piperidine derivatives like 1-[(4-Chlorophenyl)methoxy]piperidin-4-one has surged due to their role in developing novel therapeutics. The compound's 4-chlorophenyl group contributes to its lipophilicity, a critical factor in optimizing drug penetration across cellular membranes. This property aligns with current trends in central nervous system (CNS) drug development, where researchers seek compounds with balanced hydrophobicity for improved blood-brain barrier permeability.

The synthesis of CAS 2375267-70-0 typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the pharmaceutical industry's push toward green chemistry and reduced environmental impact.

Analytical characterization of 1-[(4-Chlorophenyl)methoxy]piperidin-4-one employs state-of-the-art instrumentation, including HPLC, NMR spectroscopy, and mass spectrometry. Such rigorous quality control is essential given the compound's potential use as a pharmaceutical intermediate. The rise of AI-driven drug discovery platforms has further amplified interest in this molecule, as computational models frequently identify piperidine scaffolds as high-value building blocks for G-protein-coupled receptor (GPCR) modulators.

Beyond pharmacology, 2375267-70-0 has shown promise in materials science, particularly in the design of organic semiconductors and liquid crystals. Its conjugated system and aromatic components make it a candidate for optoelectronic applications, coinciding with global research into flexible electronics and energy storage solutions. This dual applicability in life sciences and advanced materials positions the compound at the intersection of two rapidly evolving technological frontiers.

Frequently asked questions about 1-[(4-Chlorophenyl)methoxy]piperidin-4-one include inquiries about its solubility profile, stability under various pH conditions, and scalable synthesis routes—topics reflecting practical challenges in translational research. The compound's patent landscape also attracts attention, with several filings describing its utility in kinase inhibitor formulations and neuroprotective agents.

As regulatory agencies emphasize structure-activity relationship (SAR) studies, the precise molecular architecture of CAS 2375267-70-0 offers a valuable template for medicinal chemists. Its chiral center at the piperidinone ring opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis research. Such features make this compound a recurring subject in scientific literature and grant-funded projects worldwide.

The global market for fine chemicals like 1-[(4-Chlorophenyl)methoxy]piperidin-4-one continues to expand, driven by increased R&D investment in precision medicine and biologics. Suppliers often highlight its availability in both milligram-scale for early-stage research and kilogram quantities for preclinical development, catering to diverse customer needs. This scalability is crucial for academic labs and industrial partners alike.

Emerging studies suggest potential applications of piperidin-4-one derivatives in addressing antimicrobial resistance (AMR), a critical public health challenge. While 2375267-70-0 itself isn't an antibiotic, its structural motifs are being investigated as scaffolds for efflux pump inhibitors—a strategy to revitalize existing antibiotics. This connection to One Health initiatives underscores the compound's societal relevance beyond commercial interests.

In summary, 1-[(4-Chlorophenyl)methoxy]piperidin-4-one represents a versatile chemical entity with cross-disciplinary significance. Its CAS registry number 2375267-70-0 serves as a gateway to extensive scientific data, while ongoing research continues to uncover new dimensions of its utility. As synthetic methodologies advance and biological targets are elucidated, this compound will likely remain a fixture in cutting-edge chemical innovation.